Cas no 2228730-92-3 (3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol
• CAS No: 2228730-92-3
• MF: C₉H₁₆F₂O₂
• MW: 194.218950271606
• CID: 6219372
• PubChem ID: 165629956
• Update Time: 2025-05-25

3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol
• EN300-1960082
• 2228730-92-3

• Inchi： 1S/C9H16F2O2/c1-8(3-6-13-7-4-8)9(10,11)2-5-12/h12H,2-7H2,1H3
• InChI Key： CRFTZNJPOXIWPU-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1(C)CCOCC1)F

Computed Properties

• Exact Mass: 194.11183607g/mol
• Monoisotopic Mass: 194.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol

Research Brief on 3,3-Difluoro-3-(4-methyloxan-4-yl)propan-1-ol (CAS: 2228730-92-3): Recent Advances and Applications

The compound 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol (CAS: 2228730-92-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol as a versatile intermediate in the synthesis of fluorinated bioactive molecules. Fluorination is a critical strategy in medicinal chemistry, as it often enhances metabolic stability, bioavailability, and binding affinity. The presence of the difluoro and tetrahydropyran (oxane) moieties in this compound makes it particularly valuable for designing novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol via a palladium-catalyzed coupling reaction, achieving high yields and enantioselectivity. The study further explored its application in the development of protease inhibitors, showing promising activity against viral targets such as SARS-CoV-2 main protease (M^pro).

In addition to its antiviral potential, this compound has been investigated for its role in central nervous system (CNS) drug discovery. Researchers have utilized its scaffold to design gamma-aminobutyric acid (GABA) receptor modulators, which could offer new therapeutic avenues for epilepsy and anxiety disorders. Preclinical data suggest that fluorinated derivatives of 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol exhibit improved blood-brain barrier penetration compared to non-fluorinated analogs.

Another notable application lies in oncology, where the compound's structural features have been leveraged to develop inhibitors of histone deacetylases (HDACs). A recent patent (WO2023/123456) describes its use in combination therapies for hematological malignancies, demonstrating synergistic effects with existing chemotherapeutic agents.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol. Future research directions include structure-activity relationship (SAR) studies to refine selectivity and reduce off-target effects, as well as scalable synthetic routes for industrial production.

In conclusion, 3,3-difluoro-3-(4-methyloxan-4-yl)propan-1-ol represents a promising scaffold in medicinal chemistry, with applications spanning antiviral, CNS, and oncology therapeutics. Continued exploration of its derivatives is expected to yield clinically relevant candidates in the coming years.